Cas no 2414430-74-1 ({2-Oxabicyclo[2.1.1]hexan-1-yl}methyl 4-methylbenzene-1-sulfonate)

• Product Name: {2-Oxabicyclo[2.1.1]hexan-1-yl}methyl 4-methylbenzene-1-sulfonate
• CAS No: 2414430-74-1
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• CID: 6010817
• PubChem ID: 165995218
• Update Time: 2025-06-15

{2-Oxabicyclo[2.1.1]hexan-1-yl}methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2414430-74-1
• {2-oxabicyclo[2.1.1]hexan-1-yl}methyl 4-methylbenzene-1-sulfonate
• EN300-37152647
• {2-Oxabicyclo[2.1.1]hexan-1-yl}methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H16O4S/c1-10-2-4-12(5-3-10)18(14,15)17-9-13-6-11(7-13)8-16-13/h2-5,11H,6-9H2,1H3
• InChI Key： JIOYFFKHXNLPIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC12CC(CO1)C2

Computed Properties

• Exact Mass: 268.07693016g/mol
• Monoisotopic Mass: 268.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61Ų

Additional information on {2-Oxabicyclo[2.1.1]hexan-1-yl}methyl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of {2-Oxabicyclo[2.1.1]hexan-1-yl}methyl 4-methylbenzene-1-sulfonate (CAS: 2414430-74-1)

The compound {2-Oxabicyclo[2.1.1]hexan-1-yl}methyl 4-methylbenzene-1-sulfonate (CAS: 2414430-74-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential biomedical applications.

Recent studies have highlighted the synthetic versatility of 2414430-74-1, particularly in the context of developing novel prodrugs and targeted drug delivery systems. The bicyclic oxabicyclo[2.1.1]hexane scaffold offers a rigid framework that enhances the stability and bioavailability of conjugated therapeutic agents. Researchers have successfully utilized this compound as a key intermediate in the synthesis of sulfonate-based prodrugs, which exhibit improved pharmacokinetic profiles compared to their parent molecules.

In terms of mechanism of action, preliminary investigations suggest that {2-Oxabicyclo[2.1.1]hexan-1-yl}methyl 4-methylbenzene-1-sulfonate may act as a selective enzyme inhibitor, particularly targeting sulfotransferases and other sulfonation-related enzymes. This property has sparked interest in its potential application in cancer therapy, where aberrant sulfonation pathways are often implicated in tumor progression and drug resistance. Recent in vitro studies have demonstrated promising results in inhibiting the growth of certain cancer cell lines, though further in vivo validation is required.

From a medicinal chemistry perspective, the compound's structural features offer opportunities for rational drug design. The presence of both the oxabicyclo[2.1.1]hexane ring system and the sulfonate ester functionality provides multiple sites for chemical modification, allowing for the development of derivatives with tailored biological activities. Recent computational studies have employed molecular docking and dynamics simulations to predict the binding affinities of various derivatives with target proteins, guiding the design of more potent analogs.

In the realm of drug delivery, researchers have explored the use of 2414430-74-1 as a linker molecule for antibody-drug conjugates (ADCs). The compound's ability to undergo controlled cleavage under physiological conditions makes it an attractive candidate for constructing stable yet releasable drug conjugates. Recent reports have described its successful incorporation into ADC platforms targeting specific tumor antigens, with improved therapeutic indices observed in preclinical models.

Despite these promising developments, challenges remain in the clinical translation of compounds based on 2414430-74-1. Issues such as scale-up synthesis, metabolic stability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship studies. Current research efforts are focused on optimizing the compound's physicochemical properties while maintaining its biological efficacy, with several research groups reporting progress in developing more water-soluble derivatives.

Looking forward, the unique chemical architecture of {2-Oxabicyclo[2.1.1]hexan-1-yl}methyl 4-methylbenzene-1-sulfonate positions it as a valuable scaffold for diverse biomedical applications. Ongoing research is expected to further elucidate its pharmacological potential and expand its utility in drug discovery programs. The compound's dual functionality as both a synthetic building block and a potential therapeutic agent underscores its importance in contemporary medicinal chemistry research.